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Compound of Interest

Compound Name: Herbicidal agent 2

Cat. No.: B12377707 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the patent literature concerning the

herbicidal agent Pyroxasulfone. As "Herbicidal agent 2" is a placeholder, this document

focuses on Pyroxasulfone as a representative and recently developed herbicide that aligns with

the core requirements of the topic. Pyroxasulfone is a pre-emergence herbicide known for its

efficacy against a wide range of annual grasses and some broad-leaved weeds in various

crops.[1]

Core Technical Summary
Pyroxasulfone, chemically known as 3-[5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)pyrazol-

4-ylmethylsulfonyl]-4,5-dihydro-5,5-dimethyl-1,2-oxazole, is a member of the isoxazoline class

of herbicides.[2] It functions by inhibiting the biosynthesis of very-long-chain fatty acids

(VLCFAs) in plants, which is crucial for cell division and growth.[1] This mode of action places it

in the Herbicide Resistance Action Committee (HRAC) Group K3.[2][3] Its effectiveness at

lower application rates compared to other commercial herbicides makes it a significant tool in

modern agriculture.

Quantitative Data on Herbicidal Activity
The following tables summarize the herbicidal efficacy of Pyroxasulfone against various weed

species as documented in patent literature and related scientific studies. The data is primarily

from pre-emergence applications.
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Table 1: Pre-emergence Herbicidal Activity of Pyroxasulfone Against Various Weed Species

Weed Species
Application Rate (g
a.i./ha)

% Control (at 20
Days After
Treatment)

Patent/Source
Reference

Alopecurus

myosuroides
50 80 EP2280605B1

Avena fatua 100 95 EP2280605B1

Bromus inermis 25 60 EP2285223B1

Echinochloa crus-galli 150

Similar to S-

metolachlor at 1920

g/ha

Weed Control J.

2023;22:e202300775

Lolium multiflorum 100 98 EP2280605B1

Setaria faberi 50 90 EP2280605B1

Amaranthus

retroflexus
32 >90 Yamaji et al., 2014

Chenopodium album 100 95 EP2280605B1

Abutilon theophrasti 100 90

Development of the

novel pre-emergence

herbicide

pyroxasulfone

Conyza spp. 50 99
Weed Control J.

2023;22:e202300775

Table 2: Comparative Efficacy of Pyroxasulfone
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Weed
Species

Pyroxasulfo
ne Rate (g
a.i./ha)

Comparativ
e Herbicide

Comparativ
e Rate (g
a.i./ha)

Outcome Source

Echinochloa

crus-galli
150 S-metolachlor 1920

Similar

control

Weed Control

J.

2023;22:e202

300775

Amaranthus

viridis
50-250 Trifluralin Not specified

Greater

control

Weed Control

J.

2023;22:e202

300775

Conyza spp. 50 S-metolachlor 960
Greater

performance

Weed Control

J.

2023;22:e202

300775

Experimental Protocols
Synthesis of Pyroxasulfone (Illustrative)
The synthesis of Pyroxasulfone involves multiple steps, and various patented processes aim to

improve yield and purity. A generalized workflow is presented below, based on common

intermediates and reactions described in the patent literature.

Objective: To synthesize 3-[5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-

ylmethylsulfonyl]-4,5-dihydro-5,5-dimethyl-1,2-oxazole (Pyroxasulfone).

Key Intermediates:

A substituted pyrazole moiety.

A 4,5-dihydro-5,5-dimethyl-1,2-oxazole moiety with a suitable leaving group.

General Steps:
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Preparation of the Pyrazole Intermediate: This typically involves the synthesis of a pyrazole

ring with the desired substituents (difluoromethoxy, methyl, and trifluoromethyl groups). This

can be achieved through cyclization reactions of appropriately substituted hydrazines and

dicarbonyl compounds.

Preparation of the Isoxazoline Intermediate: The 4,5-dihydro-5,5-dimethyl-1,2-oxazole ring is

synthesized, often starting from a chalcone or a related precursor.

Coupling Reaction: The pyrazole and isoxazoline intermediates are coupled. A common

method involves the formation of a sulfonyl bridge between the two heterocyclic rings. This is

often achieved by reacting a sulfonyl chloride derivative of one intermediate with the other in

the presence of a base.

Purification: The crude Pyroxasulfone is purified, typically by recrystallization from a suitable

solvent or by column chromatography, to obtain the final product with high purity.

Pre-emergence Herbicidal Activity Bioassay
This protocol outlines a standard greenhouse bioassay to evaluate the pre-emergence efficacy

of Pyroxasulfone.

Objective: To determine the dose-dependent pre-emergence herbicidal activity of

Pyroxasulfone on target weed species.

Materials:

Technical grade Pyroxasulfone

Acetone (for stock solution)

Tween 20 (as a surfactant)

Distilled water

Plastic pots (e.g., 10 cm diameter)

Sandy loam soil
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Seeds of target weed species (e.g., Lolium multiflorum, Amaranthus retroflexus)

Greenhouse with controlled temperature (20-28°C) and photoperiod (e.g., 16h light/8h dark)

Spray chamber calibrated to deliver a specific volume of liquid.

Procedure:

Soil Preparation: Fill the plastic pots with sandy loam soil, leaving a 2 cm space at the top.

Seed Planting: Sow a predetermined number of seeds (e.g., 20-30) of the target weed

species on the soil surface in each pot. Cover the seeds with a thin layer of soil

(approximately 0.5-1 cm).

Herbicide Application:

Prepare a stock solution of Pyroxasulfone in acetone.

From the stock solution, prepare a series of dilutions in a water-surfactant (0.1% Tween

20) mixture to achieve the desired application rates (e.g., 25, 50, 100, 200 g a.i./ha).

Apply the herbicide solutions to the soil surface of the pots using a calibrated spray

chamber. A non-treated control group should be sprayed with the water-surfactant mixture

only.

Incubation: Place the treated pots in the greenhouse and water them as needed to maintain

adequate soil moisture for germination and growth.

Evaluation:

After a specified period (e.g., 20 days), visually assess the percentage of weed control for

each treatment compared to the non-treated control. The assessment should consider the

number of emerged plants and the vigor of the surviving plants.

For more quantitative data, the emerged plants can be counted, and their shoot fresh or

dry weight can be measured.
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Data Analysis: Calculate the percentage of inhibition for each treatment and determine the

GR50 (the dose required to inhibit growth by 50%) or other relevant efficacy parameters.

Visualizations
Signaling Pathway: Inhibition of Very-Long-Chain Fatty
Acid (VLCFA) Biosynthesis
Pyroxasulfone's mode of action is the inhibition of the VLCFA elongase complex in the

endoplasmic reticulum. This complex is responsible for the elongation of fatty acid chains

beyond C18. The inhibition of this pathway leads to a deficiency in VLCFAs, which are

essential components of various cellular structures and signaling molecules, ultimately causing

the death of the developing weed seedling.
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Caption: Mechanism of Pyroxasulfone action via inhibition of the VLCFA elongase complex.

Experimental Workflow: Pre-emergence Herbicidal
Bioassay
The following diagram illustrates the workflow for conducting a pre-emergence bioassay to test

the efficacy of Pyroxasulfone.
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Caption: Workflow for a pre-emergence herbicidal activity bioassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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